Cas no 182494-23-1 (Bis(4-butylphenyl)iodonium trifluoromethanesulfonate)

• Product Name: Bis(4-butylphenyl)iodonium trifluoromethanesulfonate
• CAS No: 182494-23-1
• MF: C₂₁H₂₆F₃IO₃S
• MW: 542.3940
• CID: 5087749
• Update Time: 2022-06-06

Bis(4-butylphenyl)iodonium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Bis(4-butylphenyl)iodonium trifluoromethanesulfonate

• Inchi： 1S/C20H26I.CHF3O3S/c1-3-5-7-17-9-13-19(14-10-17)21-20-15-11-18(12-16-20)8-6-4-2;2-1(3,4)8(5,6)7/h9-16H,3-8H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： IYNIULKIPTVBEW-UHFFFAOYSA-M
• SMILES： [I+](C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 365
• Topological Polar Surface Area: 65.6